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Compound of Interest

Compound Name: 3-tert-Butylaniline

Cat. No.: B1265813

Technical Guide: 3-tert-Butylaniline

For Researchers, Scientists, and Drug Development Professionals

Overview

This technical guide provides comprehensive information on 3-tert-butylaniline (CAS No:
5369-19-7), a key organic intermediate. 3-tert-Butylaniline, also known as 3-(1,1-
dimethylethyl)benzenamine, is an aromatic amine featuring a bulky tert-butyl group at the meta-
position of the aniline ring.[1][2] This substitution pattern imparts unique steric and electronic
properties to the molecule, making it a valuable building block in the synthesis of complex
organic molecules.[3] Its applications are found in the pharmaceutical and agrochemical
industries, where it serves as a precursor for the development of novel drug candidates and
advanced pesticides.[3] The presence of the tert-butyl group significantly influences the
reactivity and regioselectivity of reactions involving the aniline moiety, allowing for the tailored
synthesis of specialized compounds.[3]

Physicochemical Properties

The physical and chemical properties of 3-tert-butylaniline are summarized in the table below.
These properties are essential for its handling, storage, and application in various chemical
reactions.
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Property Value Source(s)
CAS Number 5369-19-7 [11[2][4][5]
Molecular Formula Ci1oH1sN [1112]14]
Molecular Weight 149.23 g/mol [11[31[5]
Appearance Cle?ar to pale-yellow liquid or 315]

solid
Boiling Point 236.6 + 19.0 °C at 760 mmHg [3]
Flash Point 100.5+9.3°C
Density 0.9+£0.1 g/cm3

Vapor Pressure

0.0 £ 0.5 mmHg at 25°C

Refractive Index 1.529
LogP 2.63
PSA (Polar Surface Area) 26.02 A2

Synthesis and Reactivity

The synthesis of 3-tert-butylaniline can be achieved through various synthetic routes. A
common approach involves the reduction of a corresponding nitroaromatic compound. For
instance, the catalytic hydrogenation of 1-bromo-4-(tert-butyl)-2-nitrobenzene using a palladium
on carbon (Pd/C) catalyst in the presence of hydrazine hydrate can yield 3-tert-butylaniline.
The bulky tert-butyl group on the aromatic ring sterically hinders the ortho positions, which can
influence the regioselectivity of subsequent electrophilic substitution reactions on the aniline
ring.

Experimental Protocols
General Protocol for Spectroscopic Characterization
(NMR)
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Accurate characterization of 3-tert-butylaniline is crucial for quality control and for confirming
its structure in reaction products. Nuclear Magnetic Resonance (NMR) spectroscopy is a
primary technique for this purpose.

Objective: To prepare a sample of 3-tert-butylaniline for *H and 13C NMR analysis.

Materials:

3-tert-butylaniline (5-25 mg for *H NMR, 50-100 mg for 3C NMR)

Deuterated solvent (e.g., Chloroform-d, CDCIs)

High-quality NMR tube

Pasteur pipette

Small vial

Procedure:

o Sample Weighing: Accurately weigh the required amount of 3-tert-butylaniline into a clean,
dry vial.

» Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently swirl
or vortex the vial to ensure the sample is completely dissolved.

o Transfer: Using a clean Pasteur pipette, carefully transfer the solution into the NMR tube.
Avoid transferring any solid impurities.

e Capping and Labeling: Securely cap the NMR tube and label it clearly with a permanent
marker.

e Instrument Setup: Insert the NMR tube into the spectrometer's spinner turbine and adjust the
depth according to the instrument's guidelines.

o Data Acquisition: Proceed with the standard acquisition parameters for *H and 3C NMR
spectra.
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Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of an
aniline derivative like 3-tert-butylaniline.
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General Workflow for Synthesis and Purification of 3-tert-Butylaniline

Starting Material
(e.g., 1-tert-butyl-3-nitrobenzene)

Reduction Reaction
(e.g., Catalytic Hydrogenation)

Reaction mixture

Reaction Quenching
& Catalyst Filtration

Crude product mixture

Work-up
(e.g., Liquid-Liquid Extraction)

Drying of Organic Phase
(e.g., with Na2S04)

Dried organic solution

Solvent Removal
(Rotary Evaporation)

Purification
(e.g., Column Chromatography or Distillation)

Characterization
(NMR, IR, MS)

\Verified product

Pure 3-tert-Butylaniline

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 3-tert-butylaniline.
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Safety and Handling

3-tert-Butylaniline is classified as a hazardous substance and requires careful handling to
minimize exposure.

Hazard Identification:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[6]
o Skin Corrosion/Irritation: Causes skin irritation.[6]

» Eye Damage/Irritation: Causes serious eye irritation.

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.

o Ventilation: Use only outdoors or in a well-ventilated area.

e Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.
First Aid:

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a poison center or doctor if you feel unwell.

o Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation persists, seek
medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.

¢ Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.
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Disposal:

e Dispose of contents and container to an approved waste disposal plant. It may be necessary
to handle and dispose of this chemical as a hazardous waste. Contact your state's
Department of Environmental Protection or the regional office of the federal Environmental
Protection Agency for specific recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1265813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

